molecular formula C11H10N2O4 B6273443 8-methoxy-6-methyl-3-nitroquinolin-4-ol CAS No. 2763776-49-2

8-methoxy-6-methyl-3-nitroquinolin-4-ol

Cat. No. B6273443
CAS RN: 2763776-49-2
M. Wt: 234.2
InChI Key:
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Description

8-Methoxy-6-methyl-3-nitroquinolin-4-ol (MMNO) is a heterocyclic organic compound that has been studied extensively in the scientific community. MMNO has been used in a variety of scientific applications, including synthesis, scientific research, and laboratory experiments.

Scientific Research Applications

8-methoxy-6-methyl-3-nitroquinolin-4-ol has been used in a variety of scientific research applications, including the study of its mechanism of action, biochemical and physiological effects, and its use in laboratory experiments. 8-methoxy-6-methyl-3-nitroquinolin-4-ol has been studied for its ability to inhibit the activity of enzymes involved in DNA repair, as well as its ability to act as an antioxidant and reduce oxidative damage. Additionally, 8-methoxy-6-methyl-3-nitroquinolin-4-ol has been studied for its potential to modulate the immune system and its ability to act as an anti-inflammatory agent.

Mechanism of Action

The mechanism of action of 8-methoxy-6-methyl-3-nitroquinolin-4-ol is not fully understood, but it is believed that 8-methoxy-6-methyl-3-nitroquinolin-4-ol acts by inhibiting the activity of enzymes involved in DNA repair. Additionally, 8-methoxy-6-methyl-3-nitroquinolin-4-ol has been shown to act as an antioxidant, reducing oxidative damage and modulating the immune system.
Biochemical and Physiological Effects
8-methoxy-6-methyl-3-nitroquinolin-4-ol has been studied for its potential to inhibit the activity of enzymes involved in DNA repair, as well as its ability to act as an antioxidant and reduce oxidative damage. Additionally, 8-methoxy-6-methyl-3-nitroquinolin-4-ol has been studied for its potential to modulate the immune system and its ability to act as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

The use of 8-methoxy-6-methyl-3-nitroquinolin-4-ol in laboratory experiments has several advantages, including its ability to act as an antioxidant, its ability to modulate the immune system, and its potential to inhibit the activity of enzymes involved in DNA repair. Additionally, 8-methoxy-6-methyl-3-nitroquinolin-4-ol can be synthesized in a variety of ways and is relatively inexpensive. However, there are some limitations to the use of 8-methoxy-6-methyl-3-nitroquinolin-4-ol in laboratory experiments, such as its limited shelf life and its potential to cause adverse side effects in some individuals.

Future Directions

The potential applications of 8-methoxy-6-methyl-3-nitroquinolin-4-ol are numerous and there are many possible future directions for 8-methoxy-6-methyl-3-nitroquinolin-4-ol research. These include further exploration of its mechanism of action, its potential to act as an antioxidant, its ability to modulate the immune system, and its potential to inhibit the activity of enzymes involved in DNA repair. Additionally, further research is needed to explore its potential to act as an anti-inflammatory agent and its potential to be used in the development of novel drugs and treatments. Finally, further research is needed to explore the potential side effects of 8-methoxy-6-methyl-3-nitroquinolin-4-ol and to develop methods to reduce these side effects.

Synthesis Methods

8-methoxy-6-methyl-3-nitroquinolin-4-ol can be synthesized in a variety of ways, including the use of Grignard reagents and nitrosylation of the corresponding amine. The Grignard reaction involves the reaction of a Grignard reagent with an electrophilic carbon atom, such as a nitro group, and results in the formation of 8-methoxy-6-methyl-3-nitroquinolin-4-ol. The nitrosylation of the corresponding amine involves the reaction of a nitrosylating agent, such as nitric oxide, with the amine and results in the formation of 8-methoxy-6-methyl-3-nitroquinolin-4-ol.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 8-methoxy-6-methyl-3-nitroquinolin-4-ol involves the conversion of 4-hydroxyquinoline to the final product through a series of reactions.", "Starting Materials": [ "4-hydroxyquinoline", "methyl iodide", "sodium hydride", "nitric acid", "sulfuric acid", "methanol", "sodium hydroxide", "acetic anhydride", "acetic acid" ], "Reaction": [ "Step 1: Methylation of 4-hydroxyquinoline with methyl iodide and sodium hydride in methanol to form 4-methoxyquinoline.", "Step 2: Nitration of 4-methoxyquinoline with nitric acid and sulfuric acid to form 4-methoxy-3-nitroquinoline.", "Step 3: Reduction of 4-methoxy-3-nitroquinoline with sodium hydride in methanol to form 4-methoxy-3-aminquinoline.", "Step 4: Methylation of 4-methoxy-3-aminquinoline with methyl iodide and sodium hydride in methanol to form 8-methoxy-4-methyl-3-aminquinoline.", "Step 5: Oxidation of 8-methoxy-4-methyl-3-aminquinoline with nitric acid and sulfuric acid to form 8-methoxy-4-methyl-3-nitroquinoline.", "Step 6: Reduction of 8-methoxy-4-methyl-3-nitroquinoline with sodium hydride in methanol to form 8-methoxy-6-methyl-3-nitroquinoline.", "Step 7: Hydrolysis of 8-methoxy-6-methyl-3-nitroquinoline with sodium hydroxide to form 8-methoxy-6-methyl-3-nitroquinolin-4-ol.", "Step 8: Acetylation of 8-methoxy-6-methyl-3-nitroquinolin-4-ol with acetic anhydride and acetic acid to form the final product, 8-methoxy-6-methyl-3-nitroquinolin-4-ol." ] }

CAS RN

2763776-49-2

Product Name

8-methoxy-6-methyl-3-nitroquinolin-4-ol

Molecular Formula

C11H10N2O4

Molecular Weight

234.2

Purity

95

Origin of Product

United States

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